molecular formula C5H6F3N B8521936 3,3,3-Trifluoro-2,2-dimethyl-propionitrile

3,3,3-Trifluoro-2,2-dimethyl-propionitrile

Cat. No. B8521936
M. Wt: 137.10 g/mol
InChI Key: ZBHNUTIHLMUHEB-UHFFFAOYSA-N
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Description

3,3,3-Trifluoro-2,2-dimethyl-propionitrile is a useful research compound. Its molecular formula is C5H6F3N and its molecular weight is 137.10 g/mol. The purity is usually 95%.
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properties

Product Name

3,3,3-Trifluoro-2,2-dimethyl-propionitrile

Molecular Formula

C5H6F3N

Molecular Weight

137.10 g/mol

IUPAC Name

3,3,3-trifluoro-2,2-dimethylpropanenitrile

InChI

InChI=1S/C5H6F3N/c1-4(2,3-9)5(6,7)8/h1-2H3

InChI Key

ZBHNUTIHLMUHEB-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C#N)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3,3,3-trifluoro-2,2-dimethyl-propionamide (Stage 44.4) (121.2 mmol) and phosphorus pentoxide (121.2 mmol) was slowly heated to 200° C. and the resulting distillate collected. The title compound was obtained as a colorless liquid.
Quantity
121.2 mmol
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Quantity
121.2 mmol
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reactant
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